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Compound of Interest

Compound Name: 4-tert-Butylbenzaldehyde

Cat. No.: B1265539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of 4-
tert-butylbenzaldehyde, a key intermediate in the synthesis of various fragrance compounds

and pharmaceuticals. This document outlines the experimental protocols for determining these

physical properties and includes a visualization of a key synthetic pathway involving this

compound.

Physicochemical Data of 4-tert-Butylbenzaldehyde
The accurate determination of physical constants such as melting and boiling points is critical

for the characterization and quality control of chemical substances. The following table

summarizes the available data for 4-tert-butylbenzaldehyde.

Physical Property Value Conditions

Boiling Point 248.7 °C
@ 760 mmHg (Standard

Pressure)

130 °C @ 25 mmHg

Melting Point Not consistently reported -
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Experimental Protocols
The following sections detail the standard laboratory procedures for the determination of the

boiling and melting points of a chemical substance like 4-tert-butylbenzaldehyde.

Determination of Boiling Point (Capillary Method)
This method is suitable for small quantities of a liquid sample.

Apparatus:

Thiele tube or oil bath

Thermometer (calibrated)

Capillary tubes (sealed at one end)

Small test tube

Heat source (e.g., Bunsen burner or heating mantle)

Stand and clamps

Procedure:

A small amount of the 4-tert-butylbenzaldehyde sample is placed into the small test tube.

A capillary tube, sealed at one end, is inverted and placed into the test tube containing the

sample.

The test tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is immersed in a Thiele tube or an oil bath.

The bath is heated gently and stirred continuously to ensure uniform temperature

distribution.
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As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Heating is continued until a steady stream of bubbles is observed.

The heat source is then removed, and the bath is allowed to cool slowly.

The temperature at which the liquid sample begins to enter the capillary tube is recorded as

the boiling point.

Determination of Melting Point (Capillary Method)
While 4-tert-butylbenzaldehyde is a liquid at room temperature, this protocol is standard for

determining the melting point of solid derivatives or related compounds.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (open at one end)

Spatula

Mortar and pestle (if the sample needs to be powdered)

Procedure:

A small, dry sample of the solid is finely powdered.

The open end of a capillary tube is pressed into the powder to pack a small amount of the

sample into the tube, typically to a height of 2-3 mm.

The capillary tube is tapped gently to ensure the sample is tightly packed at the sealed end.

The loaded capillary tube is placed into the heating block of the melting point apparatus.

The sample is heated at a controlled rate.
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The temperature at which the first drop of liquid appears is recorded as the beginning of the

melting range.

The temperature at which the entire sample has melted is recorded as the end of the melting

range. For a pure substance, this range should be narrow.

Synthetic Pathway Visualization
4-tert-Butylbenzaldehyde is a crucial precursor in the industrial synthesis of popular fragrance

ingredients such as Lilial and Bourgeonal. The following diagram illustrates the general

workflow for these syntheses.
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Caption: Synthetic route from 4-tert-butylbenzaldehyde to Lilial and Bourgeonal.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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